Cas no 36839-55-1 (1,2-Bis(2-iodoethoxy)ethane)

• Product Name: 1,2-Bis(2-iodoethoxy)ethane
• CAS No: 36839-55-1
• MF: C₆H₁₂I₂O₂
• MW: 369.967226982117
• MDL: MFCD00075008
• CID: 304282
• PubChem ID: 87564588
• Update Time: 2025-10-21

1,2-Bis(2-iodoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1,2-bis(2-iodoethoxy)-
• 1,2-Bis(2-iodoethoxy)ethane (stabilized with Copper chip)
• 1,2-Bis(2-iodoethoxy)ethane
• Ethylene Glycol Bis(2-iodoethyl) Ether
• Ethylene Glycol Bis(2-iodoethyl) Ether (stabilized with Copper chip)
• BCAGFJXMCZSAHD-UHFFFAOYSA-N
• 1-Iodo-2-[2-(2-iodoethoxy)ethoxy]ethane
• Diiodine-PEG3
• Ethane, 1,2-bis(2-iodoethoxy)-
• 1,2-bis-(2-iodoethoxy)ethane
• 1,2-bis(2-iodoethoxy)-ethane
• C6H12I2O2
• 1,2-bis(2-iodanylethoxy)ethane
• 1,2-bis-(2-iodoethyloxy)ethane
• FCH1319988
• B1687
• 36839-55-1
• 1,2-Bis(2-iodoethoxy)ethane, 96%
• MFCD00075008
• CS-0112243
• 1 pound not2-Bis(2-iodoethoxy)ethane
• FT-0639344
• HY-133143
• EN300-7420606
• A823392
• SCHEMBL377223
• SY052478
• Iodo-PEG3-Iodide
• AKOS015913729
• DIIODINE-PEG3(STABILIZED WITH COPPER CHIP)
• DTXSID70343951
• 1-Iodo-2-[2-(2-iodoethoxy)ethoxy]ethane #
• s10654
• AS-59111
• DB-018734
• DTXCID70295027

• MDL： MFCD00075008
• Inchi： 1S/C6H12I2O2/c7-1-3-9-5-6-10-4-2-8/h1-6H2
• InChI Key： BCAGFJXMCZSAHD-UHFFFAOYSA-N
• SMILES： ICCOCCOCCI

Computed Properties

• Exact Mass: 369.89300
• Monoisotopic Mass: 369.89267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 2.028 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 293.5±30.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.572(lit.)
• PSA: 18.46000
• LogP: 1.88960
• Solubility: Not determined

1,2-Bis(2-iodoethoxy)ethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2-Bis(2-iodoethoxy)ethane

1,2-Bis(2-Iodoethoxy)Ethane: A Comprehensive Overview

1,2-Bis(2-iodoethoxy)ethane, also known by its CAS registry number CAS No. 36839-55-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as DIPE, is a bifunctional reagent characterized by its two ethoxy groups, each bearing an iodine atom. Its structure consists of an ethane backbone with two ethoxy groups attached to adjacent carbons, making it a valuable tool in organic synthesis and polymer chemistry.

The synthesis of 1,2-bis(2-iodoethoxy)ethane typically involves the reaction of 2-iodoethanol with ethylene glycol under specific conditions. This reaction yields a compound with high purity and stability, making it suitable for a wide range of applications. The compound's ability to act as both an electrophile and a nucleophile makes it highly reactive in various chemical transformations.

One of the most notable applications of DIPE is in the synthesis of polyurethanes and other polymers. Its bifunctional nature allows it to serve as a crosslinking agent, enhancing the mechanical properties of the resulting materials. Recent studies have explored its use in developing high-performance adhesives and coatings, where its ability to form strong intermolecular bonds is highly advantageous.

In the field of organic synthesis, 1,2-bis(2-iodoethoxy)ethane has been employed as a key intermediate in the construction of complex molecules. Its iodine atoms can undergo nucleophilic substitution reactions, enabling the formation of diverse structures. Researchers have utilized this property to synthesize bioactive compounds and advanced materials with tailored functionalities.

The compound's role in biochemistry and pharmacology has also garnered attention. Recent findings suggest that DIPE can be used in the development of drug delivery systems, where its ability to form stable complexes with biomolecules is exploited. Additionally, its application in the synthesis of oligonucleotide linkers has opened new avenues in molecular biology research.

In terms of environmental impact, studies have shown that 1,2-bis(2-iodoethoxy)ethane exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental fate and toxicity profiles.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 36839-55-1. Quantum mechanical calculations have revealed that the compound's reactivity is influenced by the steric hindrance around its iodine atoms and the flexibility of its ethoxy groups. These findings have guided the optimization of reaction conditions for more efficient syntheses.

In conclusion, 1,2-bis(2-iodoethoxy)ethane, or CAS No. 36839-55-1, stands as a pivotal compound in modern chemistry due to its unique properties and diverse applications. Ongoing research continues to uncover new potentials for this versatile reagent across various scientific disciplines.